Cas no 1268064-62-5 (2-methyl-4-(3-methylphenyl)butan-2-amine)

• Product Name: 2-methyl-4-(3-methylphenyl)butan-2-amine
• CAS No: 1268064-62-5
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6543130
• PubChem ID: 82111442
• Update Time: 2025-11-01

2-methyl-4-(3-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(3-methylphenyl)butan-2-amine
• Benzenepropanamine, α,α,3-trimethyl-

• Inchi： 1S/C12H19N/c1-10-5-4-6-11(9-10)7-8-12(2,3)13/h4-6,9H,7-8,13H2,1-3H3
• InChI Key： PRGJLEGANFRCJD-UHFFFAOYSA-N
• SMILES： C1(CCC(C)(C)N)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 177.152
• Monoisotopic Mass: 177.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 0.924±0.06 g/cm3(Predicted)
• Boiling Point: 263.2±19.0 °C(Predicted)
• pka: 10.50±0.25(Predicted)

Additional information on 2-methyl-4-(3-methylphenyl)butan-2-amine

Introduction to 2-methyl-4-(3-methylphenyl)butan-2-amine (CAS No. 1268064-62-5)

2-methyl-4-(3-methylphenyl)butan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1268064-62-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of amines, which are fundamental motifs in medicinal chemistry, often serving as key structural elements in drug candidates. The presence of both aromatic and aliphatic moieties in its molecular framework suggests a diverse range of possible interactions with biological targets, making it a subject of interest for further exploration.

The molecular structure of 2-methyl-4-(3-methylphenyl)butan-2-amine consists of a butan-2-amine backbone substituted with a methyl group at the 2-position and a 3-methylphenyl group at the 4-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, which can influence its reactivity and binding affinity towards biological receptors. The aromatic ring system, particularly the 3-methylphenyl moiety, is known to be a common pharmacophore in various therapeutic agents, contributing to their efficacy and selectivity.

In recent years, there has been a growing interest in designing molecules that can modulate neurotransmitter systems, given their implications in neurological disorders such as depression, anxiety, and neurodegenerative diseases. The amine functional group in 2-methyl-4-(3-methylphenyl)butan-2-amine suggests potential interactions with monoamine receptors, which are critical for neurotransmission. Preliminary studies have indicated that structurally related compounds may exhibit effects on serotonin and dopamine pathways, although further research is needed to fully elucidate the pharmacological profile of this specific compound.

The synthesis of 2-methyl-4-(3-methylphenyl)butan-2-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies often include nucleophilic substitution reactions, reduction processes, and coupling reactions to construct the desired carbon skeleton. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate the introduction of the aromatic substituents, enhancing both efficiency and selectivity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in predicting the binding mode of 2-methyl-4-(3-methylphenyl)butan-2-amine to potential biological targets. These studies utilize computational methods such as molecular dynamics simulations and docking algorithms to visualize how the molecule might interact with proteins or enzymes involved in disease pathways. Such simulations can provide valuable insights into the compound's affinity and selectivity, guiding further experimental validation.

The pharmacokinetic properties of 2-methyl-4-(3-methylphenyl)butan-2-amine are also under investigation to assess its suitability as a drug candidate. Parameters such as solubility, permeability, metabolic stability, and excretion routes are critical factors that determine whether a compound can progress into clinical development. Experimental techniques like high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize these properties comprehensively.

In conclusion, 2-methyl-4-(3-methylphenyl)butan-2-amine (CAS No. 1268064-62-5) represents an intriguing compound with potential applications in pharmaceutical research. Its unique structural features and reported biological activities make it a promising candidate for further investigation into neurological disorders and other therapeutic areas. As research continues to advance our understanding of molecular interactions at the atomic level, compounds like this one will play a crucial role in the development of novel treatments that address unmet medical needs.